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Compound of Interest

Compound Name: Threne brilliant violet 3b

Cat. No.: B15288705 Get Quote

An In-depth Technical Guide to Threne Brilliant Violet 3B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and experimental analysis of Threne Brilliant Violet 3B. This document is intended

for researchers, scientists, and professionals in drug development who require detailed

technical information on this compound. Threne Brilliant Violet 3B, also known by its Colour

Index name Vat Violet 9, is a polycyclic vat dye.[1][2] Its primary application lies in the textile

industry for dyeing cotton and other cellulosic fibers.[3] This guide summarizes its key

quantitative data, details a relevant experimental protocol for its degradation, and provides

visualizations for the experimental workflow.

Molecular and Physicochemical Properties
The fundamental properties of Threne Brilliant Violet 3B are summarized below. This data is

compiled from comprehensive chemical databases and provides a quantitative foundation for

any research involving this molecule.
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Property Value Source(s)

Molecular Weight 535.39 g/mol [1][4]

Molecular Formula C₃₄H₁₅BrO₂ [1][5][6]

CAS Number 1324-17-0 [1][2][4]

IUPAC Name

9-

bromononacyclo[18.10.2.2²,⁵.0

³,¹⁶.0⁴,¹³.0⁶,¹¹.0¹⁷,³¹.0²¹,²⁶.0²⁸,³²]t

etratriaconta-

1(30),2,4,6(11),7,9,13,15,17(3

1),18,20(32),21,23,25,28,33-

hexadecaene-12,27-dione

[5]

Synonyms

C.I. Vat Violet 9,

Bromoisoviolanthrone,

Indanthren Brilliant Violet 3B

[1][4][6]

Density 1.657 g/cm³ [6]

XLogP3 8.7 - 8.9 [5][6]

PSA (Polar Surface Area) 34.14 Å² [6]

Experimental Protocols
While information on the biological activity or involvement of Threne Brilliant Violet 3B in

signaling pathways is not available in the current scientific literature, its environmental impact

and degradation have been studied. Below is a detailed experimental protocol for the

photocatalytic degradation of this dye, a critical process for wastewater treatment in the textile

industry.[2][7][8]

Protocol: Photocatalytic Degradation of Threne Brilliant
Violet 3B
This protocol is adapted from a study on the degradation and mineralization of Violet-3B dye

using a C-N-codoped TiO₂ photocatalyst under visible light.[2][7][8]
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Objective: To degrade and mineralize Threne Brilliant Violet 3B in an aqueous solution using

a photocatalyst and visible light irradiation.

Materials:

Threne Brilliant Violet 3B (Vat Violet 9) powder[2]

C-N-codoped TiO₂ catalyst[2]

Deionized water[2]

Visible halogen lamp (as a light source)[8]

Magnetic stirrer

pH meter

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for

concentration measurement

Total Organic Carbon (TOC) analyzer

Methodology:

Preparation of Stock Solution: A stock solution of Threne Brilliant Violet 3B (e.g., 100 mg/L)

is prepared by dissolving a precise amount of the dye powder in deionized water.[2][7]

Experimental Setup:

A specific volume of the dye solution with a known initial concentration (e.g., 5 mg/L) is

placed in a reaction vessel.[2][7]

The C-N-codoped TiO₂ catalyst is added to the solution at a specific dosage (e.g., 0.3 g/L).

[2][8]

The suspension is stirred in the dark for a set period (e.g., 30-60 minutes) to establish

adsorption-desorption equilibrium between the dye and the catalyst surface.
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Photocatalytic Reaction:

The visible halogen lamp is turned on to initiate the photodegradation process.[8]

The solution is continuously stirred to ensure homogeneity.

Aliquots of the suspension are withdrawn at regular time intervals (e.g., every 30 minutes

for 240 minutes).[8]

Sample Analysis:

The collected aliquots are centrifuged or filtered to remove the catalyst particles.

The concentration of the remaining Threne Brilliant Violet 3B is measured using a

spectrophotometer at its maximum absorbance wavelength or by HPLC.[8]

The percentage of degradation is calculated based on the change in dye concentration

over time.

Mineralization Analysis:

The extent of mineralization (conversion of the organic dye into CO₂, H₂O, etc.) is

determined by measuring the Total Organic Carbon (TOC) of the initial and final samples

using a TOC analyzer.[3][8]

Signaling Pathways and Logical Relationships
There is currently no documented evidence to suggest that Threne Brilliant Violet 3B is

directly involved in specific biological signaling pathways. Its primary characterization is as a

synthetic dye for industrial applications.

The logical workflow for the experimental protocol described above can be visualized to better

understand the sequence of operations and the relationships between different stages of the

experiment.
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Workflow for Photocatalytic Degradation of Threne Brilliant Violet 3B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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